AZD-7687

• CAS No.: 1166827-44-6
• Product Name: AZD-7687
• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.449
• IUPAC Name: 2-[4-[4-(6-carbamoyl-3,5-dimethylpyrazin-2-yl)phenyl]cyclohexyl]acetic acid
• Standard InChI: InChI=1S/C21H25N3O3/c1-12-19(24-20(21(22)27)13(2)23-12)17-9-7-16(8-10-17)15-5-3-14(4-6-15)11-18(25)26/h7-10,14-15H,3-6,11H2,1-2H3,(H2,22,27)(H,25,26)
• Standard InChIKey: YXFNPRHZMOGREC-GASCZTMLSA-N
• SMILES: CC1=C(N=C(C(=N1)C)C(=O)N)C2=CC=C(C=C2)C3CCC(CC3)CC(=O)O
• Appearance: Solid powder
• Description: AZD7687, a reversible and selective DGAT1 inhibitor with IC50 value of 80 nM. AZD-7687 attenuates postprandial triacylglyceride excursion. AZD7687 markedly reduced postprandial TAG excursion with a steep concentration-effect relationship. Incremental TAG AUC (area under the serum concentration vs. time curve) following SMM 60% was decreased >75% from baseline at doses ≥5 mg (p < 0.0001 vs. placebo). Serum levels of diacylglycerol, specifically measured with mass spectrometry, did not increase after AZD7687 administration. Nausea, vomiting and diarrhoea were reported with increasing doses and they limited dose escalation. Lowering of SMM fat content to 45 or 30% in five cohorts gradually reduced the frequency of gastrointestinal symptoms at a given dose of AZD7687.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AZD-7687; AZD 7687; AZD7687.
• Reference: 1: Floettmann E, Lees D, Seeliger F, Jones HB. Pharmacological inhibition of; 2: Denison H, Nilsson C, Löfgren L, Himmelmann A, Mårtensson G, Knutsson M,; 3: Barlind JG, Bauer UA, Birch AM, Birtles S, Buckett LK, Butlin RJ, Davies RD,; 4: Denison H, Nilsson C, Kujacic M, Löfgren L, Karlsson C, Knutsson M, Eriksson
• PubChem Compound: 42636350
• Last Modified: Nov 11 2021